N,N''-1,3-pentanediylbis[N'-phenyl(thiourea)]

• IUPAC Name: 1-phenyl-3-[1-(phenylcarbamothioylamino)pentan-3-yl]thiourea
• InChI: InChI=1S/C19H24N4S2/c1-2-15(21-19(25)23-17-11-7-4-8-12-17)13-14-20-18(24)22-16-9-5-3-6-10-16/h3-12,15H,2,13-14H2,1H3,(H2,20,22,24)(H2,21,23,25)
• InChI Key: YNBTUCKTZGGUJE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCNC(=S)NC1=CC=CC=C1)NC(=S)NC2=CC=CC=C2
• Molecular Formula: C19H24N4S2
• Molecular Weight: 372.6 g/mol

Description

N,N''-1,3-pentanediylbis[N'-phenyl(thiourea)] is a chemical compound that has been widely used in scientific research for its various biological and physiological effects. This compound is also known as PTU, and it is a thiourea derivative that has been studied for its potential use in treating different types of diseases.

Mechanism of Action

The mechanism of action of PTU is not fully understood. However, it is believed that PTU works by inhibiting the activity of certain enzymes, such as tyrosinase and peroxidase. This inhibition can lead to a decrease in the production of reactive oxygen species, which can cause damage to cells and tissues.
Biochemical and physiological effects:
PTU has several biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells and tissues from oxidative damage. PTU has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, PTU has been shown to have immunomodulatory properties, which can help regulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PTU in lab experiments is its relatively low toxicity. PTU has been shown to have a low toxicity profile, which makes it a safer alternative to other chemicals that are commonly used in lab experiments. However, one of the limitations of using PTU is its solubility. PTU is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of PTU. One area of research is the development of new PTU derivatives that have improved properties, such as increased solubility and potency. Another area of research is the study of the mechanism of action of PTU, which could lead to the development of new drugs that target similar pathways. Additionally, more research is needed to fully understand the potential applications of PTU in treating different types of diseases.
Conclusion:
In conclusion, N,N''-1,3-pentanediylbis[N'-phenyl(thiourea)] is a chemical compound that has been extensively studied for its potential use in treating different types of diseases. PTU has several biochemical and physiological effects, including antioxidant, anti-inflammatory, and immunomodulatory properties. While PTU has some limitations, it has a relatively low toxicity profile, which makes it a safer alternative to other chemicals that are commonly used in lab experiments. There are several future directions for the study of PTU, including the development of new derivatives and the study of its mechanism of action.

Scientific Research Applications

PTU has been extensively studied for its potential use in treating different types of diseases. One of the most significant applications of PTU is in the treatment of cancer. Several studies have shown that PTU has anticancer properties and can inhibit the growth of cancer cells. PTU has also been studied for its potential use in treating autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.